2-Methylhexadec-2-ene

• CAS No.: 73120-40-8
• Molecular Formula: C17H34
• Molecular Weight: 238.5 g/mol
• IUPAC Name: 2-methylhexadec-2-ene
• InChI: InChI=1S/C17H34/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17(2)3/h16H,4-15H2,1-3H3
• InChI Key: CCTZVEGPULMJKP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCC=C(C)C

Description

2-Methylhexadec-2-ene is a branched, unsaturated hydrocarbon with the molecular formula C₁₇H₃₄. Its structure features a 16-carbon chain with a methyl group (-CH₃) attached to the second carbon and a double bond between carbons 2 and 2. This compound is classified as an alkene, specifically a mono-olefin, and its systematic IUPAC name reflects both the position of the methyl substituent and the double bond.

Preparation Methods

2-Methylhexadec-2-ene can be synthesized through various methods. One common synthetic route involves the deoxygenation of an epoxide. This method has been reported in the literature as a known synthetic pathway . The compound has also been isolated from natural sources, specifically from the whole plant material of Phyllanthus niruri Linn . The structure of the compound has been determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) .

Chemical Reactions Analysis

2-Methylhexadec-2-ene undergoes several types of chemical reactions typical of alkenes. These include:

Oxidation: Alkenes can be oxidized to form epoxides, diols, or other oxygen-containing compounds.

Reduction: The double bond in alkenes can be reduced to form alkanes.

Substitution: Alkenes can undergo electrophilic addition reactions where the double bond is broken, and new atoms or groups are added to the carbon atoms. Common reagents used in these reactions include hydrogen gas (for reduction), halogens (for halogenation), and peracids (for epoxidation).

Scientific Research Applications

Chemistry: It serves as a model compound for studying the reactivity of alkenes and the mechanisms of various organic reactions.

Biology: The compound has been isolated from Phyllanthus niruri Linn, a plant known for its medicinal properties, suggesting potential biological activities.

Medicine: Phyllanthus niruri Linn has been used in traditional medicine for treating various ailments, and compounds isolated from this plant, including 2-Methylhexadec-2-ene, are of interest for their potential therapeutic effects.

Industry: Alkenes like 2-Methylhexadec-2-ene are used in the production of polymers, lubricants, and other industrial chemicals.

Mechanism of Action

The specific mechanism of action of 2-Methylhexadec-2-ene in biological systems is not well-documented. as an alkene, it can participate in various chemical reactions that may influence biological pathways. The presence of the double bond allows it to interact with enzymes and other molecular targets, potentially leading to biological effects .

Comparison with Similar Compounds

Key Physical and Chemical Properties:

• Molecular Weight : 238.45 g/mol
• Boiling Point : Estimated to range between 280–300°C (typical for long-chain alkenes).
• Solubility: Insoluble in water but soluble in nonpolar organic solvents like hexane or dichloromethane.
• Reactivity : The double bond renders it susceptible to electrophilic addition reactions (e.g., hydrogenation, halogenation).

Comparison with Structurally Similar Compounds

To contextualize 2-methylhexadec-2-ene, we compare it with three analogous compounds: hexadec-1-ene (a straight-chain isomer), 3-methylhexadec-2-ene (a positional isomer), and 2-methylpentadec-2-ene (a shorter-chain homolog). Key differences are highlighted below.

Structural and Physical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility in Hexane
2-Methylhexadec-2-ene	C₁₇H₃₄	238.45	280–300	High
Hexadec-1-ene	C₁₆H₃₂	224.43	285–290	High
3-Methylhexadec-2-ene	C₁₇H₃₄	238.45	275–285	High
2-Methylpentadec-2-ene	C₁₆H₃₂	224.43	260–270	High

Key Observations :

Branching Effects : The methyl group in 2-methylhexadec-2-ene introduces steric hindrance, slightly reducing its boiling point compared to the straight-chain hexadec-1-ene.

Double Bond Position : 3-Methylhexadec-2-ene, with a shifted methyl group, exhibits a lower boiling point than 2-methylhexadec-2-ene due to reduced molecular symmetry and packing efficiency.

Chain Length : The shorter-chain homolog (2-methylpentadec-2-ene) has a significantly lower boiling point, emphasizing the role of van der Waals forces in longer hydrocarbons.

Chemical Reactivity

Electrophilic Addition with Bromine:

All alkenes undergo bromination, but reaction rates vary with substituent positioning:

• 2-Methylhexadec-2-ene : The methyl group adjacent to the double bond increases steric hindrance, slowing bromine addition compared to hexadec-1-ene.
• Hexadec-1-ene : Terminal double bonds react faster due to easier access to electrophiles.

Hydrogenation:

Catalytic hydrogenation yields saturated analogs:

• 2-Methylhexadec-2-ene → 2-methylhexadecane (branched alkane).
• Hexadec-1-ene → hexadecane (straight-chain alkane).

Analytical Differentiation

Gas chromatography (GC) with mass spectrometry (MS) is a robust method for distinguishing structural isomers. For example:

• Retention Times : 2-Methylhexadec-2-ene elutes earlier than hexadec-1-ene due to branching effects, similar to the behavior observed in smaller analogs like 2-methylhex-3-ene .
• Mass Spectra : Fragmentation patterns differ; 2-methylhexadec-2-ene shows prominent peaks at m/z 57 (CH₂CH(CH₃)+) and m/z 83 (allylic cleavage).